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Compound of Interest

Ethyl 2-cyano-3-

Compound Name:

(dimethylamino)acrylate
CAS No.: 16849-87-9
Cat. No.: B101200

Get Quote

\ J

CAS Registry Number: 16849-87-9 Document Type: Technical Whitepaper Version: 2.0
(Current as of 2025) Target Audience: Medicinal Chemists, Process Safety Engineers, and
HSE Officers.

Part 1: Chemical Identity & Critical Differentiation[1]

Warning: Identity Verification Required Before proceeding, you must verify the specific
chemical identity. This compound is frequently confused with its precursor due to nhaming
similarities.
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Common Precursor (High

Feature Target Molecule
Hazard)
N Ethyl 2-cyano-3- Ethyl 2-(ethoxymethylene)-2-
ame

(dimethylamino)acrylate cyanoacetate

CAS 16849-87-9 94-05-3
Enamine (Dimethylamino

Structure Enol Ether (Ethoxy group)
group)

Physical State Solid (MP: 76-78 °C) Low-melting Solid / Liquid

o Moderate (Stabilized "Push- ] _

Reactivity High (Strong Michael Acceptor)
Pull" alkene)

Primary Hazard Irritant (Warning) Sensitizer / Toxic (Danger)

Senior Scientist Insight: The substitution of the ethoxy group with a dimethylamino group
significantly alters the electronic profile of the molecule. The dimethylamino group acts as a
strong electron donor (Lewis base), conjugating with the electron-withdrawing cyano and ester
groups. This "push-pull” electronic stabilization reduces the electrophilicity of the

-carbon, making CAS 16849-87-9 significantly less reactive—and consequently less toxic—
than its ethoxy precursor or simple alkyl cyanoacrylates (e.g., Super Glue).

Part 2: The GHS Classification Matrix[7]

Based on current ECHA registrations and PubChem aggregated safety data, the classification
for pure Ethyl 2-cyano-3-(dimethylamino)acrylate is as follows.

Signal Word & Pictograms

Signal Word:WARNING

Pictogram:

Hazard Statements (H-Codes)
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Code Hazard Class Category Hazard Statement
Skin Causes skin irritation.
H315 ) o Cat.[1][2][3] 2
Corrosion/Irritation [2][3]
Serious Eye Causes serious eye
H319 o Cat.[2] 2A o
Damage/Irritation irritation.
STOT - Single May cause respirato
H335 J Cat.[1][2] 3 _ .y. P i
Exposure irritation.[2]

Precautionary Statements (P-Codes)

e Prevention:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/eye protection/face protection.
e Response:
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

Part 3: Mechanistic Toxicology & Reactivity Profile

To understand the safety profile beyond simple lists, we must analyze the Structure-Activity
Relationship (SAR).

The "Push-Pull" Stabilization Effect

Unlike simple acrylates that polymerize instantly upon contact with moisture (anionic
polymerization), this molecule is stabilized by resonance.
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e The "Pull": The Cyano (-CN) and Ester (-COOEt) groups withdraw electron density, normally
making the

-carbon highly susceptible to nucleophilic attack (e.g., by DNA or proteins).

e The "Push": The Dimethylamino (-NMe2) group donates electron density into the double
bond.

e Result: The resonance hybrid places significant positive charge on the nitrogen and negative
charge on the oxygen/nitrogen of the withdrawing groups. This satisfies the electron
deficiency of the alkene, reducing its tendency to alkylate biological substrates.

Visualization of Hazard Logic

The following diagram illustrates why this molecule is an irritant rather than a sensitizer or
carcinogen.
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Caption: Causal flow from chemical structure to GHS classification, highlighting the stabilizing
effect of the amino group.[2]

Part 4: Handling Protocols & Risk Mitigation[7]

While classified as "Warning" rather than "Danger," the handling of CAS 16849-87-9 requires
specific protocols, particularly because it is a solid that can generate irritant dust.

Purity Verification Protocol (Self-Validating Safety)

The Risk: Commercial samples may contain residual Ethyl 2-(ethoxymethylene)-2-
cyanoacetate (the precursor), which is a sensitizer. The Protocol:

e Technique: HPLC (Reverse Phase, C18).

e Detection: UV at 254 nm.
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 Criteria: If the precursor (CAS 94-05-3) exceeds 1.0%, the material must be handled as a

Sensitizer (H317) regardless of the primary label.

PPE Selection Matrix

Recommended
PPE

Rationale

N95 (US) or P2 (EV)
Dust Mask

Prevents inhalation of
irritant dust particles
(H335).

Nitrile Gloves (0.11

mm, >480 min break)

The molecule is bulky
and polar; permeation

through nitrile is slow.

Exposure Route Risk Level
Inhalation Moderate
Dermal Low/Mod
Ocular High

Safety Goggles (Tight
fitting)

Dust entry causes
severe mechanical
and chemical irritation
(H319).

Handling Decision Tree
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Start: Handling CAS 16849-87-9

Is the material Solid or Solution?

SOLID FORM SOLUTION FORM

Requirement: Powder Hood / LEV Check Solvent Hazards
Avoid open weighing (e.g., DCM, DMF)

PPE: N95 Mask + Goggles PPE: Chemical Gloves + Glasses

Proceed with Synthesis
(Quinolone/Heterocycle)

Click to download full resolution via product page
Caption: Decision logic for selecting engineering controls based on physical state.

Part 5: Environmental Fate & Disposal

e Aquatic Toxicity: While specific LC50 data for this specific CAS is limited, acrylates generally
degrade via hydrolysis. However, the dimethylamino group slows this process. Treat as
Harmful to aquatic life until verified otherwise.

e Disposal: Incineration is the only recommended disposal method. The nitrogen content will
generate NOX; therefore, the incinerator must be equipped with a scrubber.

e Spill Response:
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o Solid: Sweep up carefully to avoid dust generation. Do not use a standard vacuum cleaner
(spark risk). Use a HEPA vacuum or wet sweeping.

o Decontamination: Wipe surfaces with a dilute acidic solution (e.g., 1% acetic acid) to
protonate the amine and facilitate removal, followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ethyl cyanoacrylate - Wikipedia [en.wikipedia.org]

2. Ethyl 2-cyano-3-(dimethylamino)acrylate | CBH12N202 | CID 2777141 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. arkema.com [arkema.com]

To cite this document: BenchChem. [Technical Guide: GHS Classification & Safety Profile of
Ethyl 2-cyano-3-(dimethylamino)acrylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101200/docs#technical-guide-ghs-classification-
safety-profile-of-ethyl-2-cyano-3-dimethylamino-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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